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Compound of Interest

Compound Name: Triadimenol

Cat. No.: B1683232

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
conducting metabolic studies of the fungicide Triadimenol using a 14C-labeled radiotracer.
The information is intended to guide researchers in designing and executing robust
experiments to understand the absorption, distribution, metabolism, and excretion (ADME) of
Triadimenol in various biological systems.

Introduction

Triadimenol is a systemic triazole fungicide used to control a broad spectrum of fungal
diseases in various crops. Understanding its metabolic fate in target organisms (plants), non-
target organisms (animals), and the environment (soil) is crucial for assessing its efficacy,
potential risks, and ensuring food safety. The use of 14C-labeled Triadimenol allows for
sensitive and accurate tracing of the parent compound and its metabolites.

Metabolic Pathways of Triadimenol

Triadimenol is metabolized in plants and animals primarily through oxidation of the t-butyl
group, leading to the formation of hydroxylated and carboxylated derivatives. Conjugation of
the parent compound and its metabolites with endogenous molecules like glucose or
glucuronic acid is also a significant metabolic route. In soil, microbial degradation plays a key
role in the transformation of Triadimenol.
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The major metabolic reactions include:

» Oxidation: Hydroxylation of the t-butyl methyl group to form hydroxy-triadimenol, which can
be further oxidized to carboxy-triadimenol.

e Conjugation: Formation of glycoside or glucuronide conjugates of Triadimenol and its
hydroxylated metabolites.

» Cleavage: Breakdown of the molecule into 1,2,4-triazole and 4-chlorophenol moieties, which
can be further metabolized.
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Caption: Proposed metabolic pathway of Triadimenol.

Quantitative Data Summary

The following tables summarize the quantitative data on the absorption, distribution, and
excretion of 14C-Triadimenol in rats following oral administration.
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Table 1: Excretion of Radioactivity (% of Administered Dose) in Rats after a Single Oral Dose of
[14C]Triadimenol[1]

Time (hours) Urine (Male) Feces (Male) Urine (Female) Feces
(Female)

24 35.8 55.2 48.9 36.1

48 38.1 58.3 51.2 37.9

144 39.5 60.1 52.8 38.9

Table 2: Distribution of Radioactivity (ppm) in Rat Tissues 6 Days After a Single Oral Dose of
[14C]Triadimenol[1]

Tissue Isomer A Isomer A Isomer B Isomer B
(Male) (Female) (Male) (Female)

Liver 0.06 0.03 0.02 0.01

Kidney 0.02 0.01 <0.01 <0.01

Fat <0.01 <0.01 <0.01 <0.01

Muscle <0.01 <0.01 <0.01 <0.01

Blood <0.01 <0.01 <0.01 <0.01

Experimental Protocols
Animal Metabolism Study (Rat)

This protocol outlines a typical ADME study in rats using 14C-labeled Triadimenol, adhering to
OECD Guideline 417 for Toxicokinetics.
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Preparation

Prepare 14C-Triadimenol
Dosing Solution

Administer Dose to Rats
(Oral Gavage)

House in Metabolism Cages

Collect Urine, Feces,

and Expired Air Sacrifice and Collect Tissues

Quantify Total Radioactivity
(LSC)

Extract Metabolites

Profile Metabolites
(Radio-HPLC)

Identify Metabolites
(LC-MS/MS)
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Preparation

Prepare 14C-Triadimenol
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Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1.798. Triadimenol (Pesticide residues in food: 1989 evaluations Part Il Toxicology)
[inchem.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Metabolic Studies
of 14C-Labeled Triadimenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683232#use-of-14c-labeled-triadimenol-in-
metabolic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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